Cas no 1807350-90-8 (ethyl (3R)-pyrrolidine-3-carboxylate;hydrochloride)

• Product Name: ethyl (3R)-pyrrolidine-3-carboxylate;hydrochloride
• CAS No: 1807350-90-8
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD18071037
• CID: 2601920
• PubChem ID: 53488453
• Update Time: 2025-10-17

ethyl (3R)-pyrrolidine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl (R)-3-Pyrrolidinecarboxylate Hydrochloride
• Ethyl (r)-3-pyrrolidinecarboxylate, HCl
• (R)-(-)-Pyrrolidine-3-carboxylic acid ethyl ester hydrochloride
• (R)-ETHYL PYRROLIDINE-3-CARBOXYLATE HCL
• (R)-ethyl pyrrolidine-3-carboxylate hydrochloride
• HT1124
• KM5679
• OR309150
• ethyl (3R)-pyrrolidine-3-carboxylate;hydrochloride
• 1807350-90-8
• Ethyl(R)-3-PyrrolidinecarboxylateHydrochloride
• Ethyl (R)-pyrrolidine-3-carboxylate hydrochloride
• AS-43415
• Ethyl(r)-3-pyrrolidinecarboxylate,HCl
• CS-0187945
• Ethyl (R)-pyrrolidine-3-carboxylate hydrochloride, 95%
• ETHYL (3R)-PYRROLIDINE-3-CARBOXYLATE HYDROCHLORIDE
• MFCD18071037
• D-beta-Proline ethyl ester hydrochloride
• EN300-7363583
• AKOS008901140

• MDL： MFCD18071037
• Inchi： 1S/C7H13NO2.ClH/c1-2-10-7(9)6-3-4-8-5-6;/h6,8H,2-5H2,1H3;1H/t6-;/m1./s1
• InChI Key： AYYKCALHTPKNOI-FYZOBXCZSA-N
• SMILES： Cl.O(CC)C([C@H]1CNCC1)=O

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

ethyl (3R)-pyrrolidine-3-carboxylate;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl (3R)-pyrrolidine-3-carboxylate;hydrochloride

Ethyl (3R)-Pyrrolidine-3-carboxylate; Hydrochloride (CAS No. 1807350-90-8): An Overview

Ethyl (3R)-pyrrolidine-3-carboxylate; hydrochloride (CAS No. 1807350-90-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of an ethyl ester, specifically the (3R) enantiomer of pyrrolidine-3-carboxylic acid. Its unique chiral structure and functional groups make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those involved in central nervous system (CNS) disorders and other therapeutic applications.

The chiral nature of ethyl (3R)-pyrrolidine-3-carboxylate; hydrochloride is crucial for its biological activity and selectivity. Chiral compounds, which are molecules that are non-superimposable on their mirror images, play a vital role in drug development due to their ability to interact selectively with specific biological targets. This selectivity can lead to improved efficacy and reduced side effects, making chiral intermediates like ethyl (3R)-pyrrolidine-3-carboxylate; hydrochloride highly sought after in the pharmaceutical industry.

Recent research has highlighted the potential of ethyl (3R)-pyrrolidine-3-carboxylate; hydrochloride in the development of novel drugs for various conditions. For instance, studies have shown that compounds derived from this intermediate exhibit potent activity against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The pyrrolidine ring and the carboxylic acid ester functional group contribute to its ability to cross the blood-brain barrier, making it an attractive candidate for CNS-targeted therapies.

In addition to its applications in neurodegenerative disorders, ethyl (3R)-pyrrolidine-3-carboxylate; hydrochloride has also been explored for its potential in treating psychiatric conditions such as depression and anxiety. The compound's ability to modulate neurotransmitter systems, particularly serotonin and dopamine, makes it a promising lead for developing new antidepressants and anxiolytics. Clinical trials are currently underway to evaluate the safety and efficacy of drugs derived from this intermediate.

The synthesis of ethyl (3R)-pyrrolidine-3-carboxylate; hydrochloride involves several steps, including the formation of the pyrrolidine ring and the introduction of the chiral center. Advanced synthetic methods, such as asymmetric synthesis and catalytic processes, are often employed to ensure high enantiomeric purity. The use of these techniques not only improves the yield and purity of the final product but also reduces environmental impact by minimizing waste generation.

From a regulatory perspective, ethyl (3R)-pyrrolidine-3-carboxylate; hydrochloride is classified as a chemical intermediate rather than a finished pharmaceutical product. As such, it is subject to standard chemical safety regulations but does not require the same level of scrutiny as final drug products. However, manufacturers must still adhere to good manufacturing practices (GMP) to ensure the quality and consistency of the compound.

In conclusion, ethyl (3R)-pyrrolidine-3-carboxylate; hydrochloride (CAS No. 1807350-90-8) is a versatile chiral compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological properties make it an important intermediate in the synthesis of drugs targeting various diseases, particularly those affecting the central nervous system. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field of medicinal chemistry.